Cas no 191017-09-1 (1,1-dimethoxy-4,4-bis(methylsulfanyl)but-3-en-2-one)

• Product Name: 1,1-dimethoxy-4,4-bis(methylsulfanyl)but-3-en-2-one
• CAS No: 191017-09-1
• MF: C₈H₁₄O₃S₂
• MW: 222.324960231781
• MDL: MFCD16036440
• CID: 2101552
• PubChem ID: 11160389
• Update Time: 2023-11-24

1,1-dimethoxy-4,4-bis(methylsulfanyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1-dimethoxy-4,4-bis(methylthio)but-3-en-2-one
• 1-bis(methoxy)-4-bis(methylthio)-3-buten-2-one
• AHQXYBZUUXDFAX-UHFFFAOYSA-N
• 1,1-dimethoxy-4,4-di(methylthio)-3-buten-2-one
• 1,1-dimethoxy-4,4-bis(methylthio)-3-buten-2-one
• 1,1-Dimethoxy-4,4-bis-methylsulfanyl-but-3-en-2-one
• 1,1-dimethoxy-4,4-bis(methylsulfanyl)but-3-en-2-one

• MDL： MFCD16036440
• Inchi： 1S/C8H14O3S2/c1-10-8(11-2)6(9)5-7(12-3)13-4/h5,8H,1-4H3
• InChI Key： AHQXYBZUUXDFAX-UHFFFAOYSA-N
• SMILES： S(C)/C(=C/C(C(OC)OC)=O)/SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 182
• Topological Polar Surface Area: 86.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters Vinylogous thioesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Vinylogous thioesters